(5-bromo-2-methoxyphenyl)(imino)(trifluoromethyl)-lambda6-sulfanone
Overview
Description
5-Bromo-2-methoxyphenyl)(imino)(trifluoromethyl)-lambda6-sulfanone, commonly referred to as BMT, is a synthetic organic compound used in a variety of scientific research applications. BMT is a highly versatile compound that has been used to study a wide range of biological phenomena, including the mechanism of action of certain drugs, biochemical and physiological effects of compounds, and the development of new synthetic methods.
Scientific Research Applications
BMT has been used in a variety of scientific research applications, including drug development, biochemistry, and physiology. In drug development, BMT has been used to study the mechanism of action of certain drugs, as well as to develop new synthetic methods. In biochemistry, BMT has been used to study the biochemical and physiological effects of compounds, as well as to develop new methods of analysis. In physiology, BMT has been used to study the physiological effects of compounds, as well as to develop new methods of analysis.
Mechanism of Action
The mechanism of action of BMT is not yet fully understood. However, it is believed that BMT works by binding to certain receptors in the body, which then triggers a cascade of biochemical and physiological reactions. Specifically, BMT binds to receptors in the brain, which then triggers the release of neurotransmitters and hormones. These neurotransmitters and hormones then interact with other cells in the body, leading to a variety of physiological responses.
Biochemical and Physiological Effects
The biochemical and physiological effects of BMT are not yet fully understood. However, studies have shown that BMT can have a variety of effects on the body, including the regulation of blood pressure, the regulation of body temperature, the regulation of appetite, and the regulation of sleep. In addition, BMT has been shown to have anti-inflammatory and anti-cancer effects, as well as to have a protective effect against certain neurological disorders.
Advantages and Limitations for Lab Experiments
The advantages of using BMT for lab experiments include its low cost, its ease of synthesis, and its versatility. In addition, BMT is a highly stable compound that is not easily broken down by enzymes or other chemicals. The main limitation of BMT is that it is not yet fully understood, so there is still much to be learned about its mechanisms of action and its effects on the body.
Future Directions
There are a number of potential future directions for research involving BMT. These include further studies on its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. In addition, further research could be done to develop new synthetic methods for BMT and to explore its potential uses in drug development. Finally, studies could be done to explore the potential of BMT as a novel therapeutic agent for a variety of diseases and disorders.
Synthesis Methods
BMT can be synthesized using a number of different methods, including the Knoevenagel condensation, the Claisen-Schmidt condensation, and the Ullmann reaction. The most common method of synthesis is the Knoevenagel condensation, which involves the reaction of a dicarboxylic acid with an aldehyde in the presence of a base, such as pyridine or sodium hydroxide. The reaction produces an aryl ketone, which can then be reacted with a trifluoromethyl sulfonamide to form the desired BMT compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (5-bromo-2-methoxyphenyl)(imino)(trifluoromethyl)-lambda6-sulfanone involves the reaction of 5-bromo-2-methoxyaniline with trifluoromethanesulfonyl chloride to form the corresponding sulfonamide. The sulfonamide is then reacted with ammonium acetate and formaldehyde to form the imine. Finally, the imine is treated with sulfur to form the desired product.", "Starting Materials": [ "5-bromo-2-methoxyaniline", "trifluoromethanesulfonyl chloride", "ammonium acetate", "formaldehyde", "sulfur" ], "Reaction": [ "Step 1: 5-bromo-2-methoxyaniline is reacted with trifluoromethanesulfonyl chloride in the presence of a base such as triethylamine to form the corresponding sulfonamide.", "Step 2: The sulfonamide is then reacted with ammonium acetate and formaldehyde in the presence of a catalyst such as acetic acid to form the imine.", "Step 3: The imine is treated with sulfur in the presence of a reducing agent such as sodium borohydride to form (5-bromo-2-methoxyphenyl)(imino)(trifluoromethyl)-lambda6-sulfanone." ] } | |
CAS RN |
2770358-79-5 |
Product Name |
(5-bromo-2-methoxyphenyl)(imino)(trifluoromethyl)-lambda6-sulfanone |
Molecular Formula |
C8H7BrF3NO2S |
Molecular Weight |
318.1 |
Purity |
95 |
Origin of Product |
United States |
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